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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylbutyl pentanoate, also known as isoamyl pentanoate or isopentyl valerate, is an

organic compound classified as a fatty acid ester.[1] With the chemical formula C₁₀H₂₀O₂, this

ester is formed from the reaction of 3-methyl-1-butanol (isoamyl alcohol) and pentanoic acid

(valeric acid). It is a colorless liquid characterized by a pleasant, fruity aroma reminiscent of

apples and bananas.[2][3] This property makes it a valuable compound in the flavor and

fragrance industries.[4] Beyond its sensory characteristics, its chemical nature as a fatty acid

ester suggests potential roles in lipid metabolism and other biological processes, making it a

molecule of interest for scientific research.[5][6] This guide provides a comprehensive technical

overview of its physicochemical properties, synthesis, analytical methods, and known biological

context.

Physicochemical Properties
The key physicochemical properties of 3-methylbutyl pentanoate are summarized in the table

below. These characteristics are fundamental for its handling, formulation, and analysis.
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Property Value Source(s)

Molecular Formula C₁₀H₂₀O₂ [1][7]

Molecular Weight 172.26 g/mol [1][8]

CAS Number 2050-09-1 [7]

Appearance Colorless clear liquid [9]

Odor Fruity, ripe apple, green [9]

Boiling Point
185.00 to 186.00 °C @ 760.00

mm Hg
[8]

Density 0.858 to 0.867 g/mL @ 25 °C [9]

Refractive Index 1.410 to 1.418 @ 20 °C [9]

Solubility in Water
38.59 mg/L @ 25 °C

(estimated)
[9]

Solubility in Organic Solvents Soluble in alcohol and ether [3]

Vapor Pressure
0.413 mmHg @ 25 °C

(estimated)
[9]

Flash Point 149.00 °F (65.00 °C) TCC [9]

logP (o/w) 3.686 (estimated) [9]

Synthesis and Purification
The most common method for synthesizing 3-methylbutyl pentanoate is through Fischer

esterification.[4] This acid-catalyzed reaction involves the condensation of an alcohol and a

carboxylic acid.

Experimental Protocol: Fischer Esterification
This protocol describes the synthesis of 3-methylbutyl pentanoate from 3-methyl-1-butanol

and pentanoic acid.

Materials:
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3-methyl-1-butanol

Pentanoic acid

Concentrated sulfuric acid (H₂SO₄)

5% aqueous sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether (or other suitable extraction solvent)

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flasks

Distillation apparatus

Stirring apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 3-methyl-1-butanol and a molar excess of

pentanoic acid. Add a magnetic stir bar or boiling chips.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. Continue the reflux for 1-2 hours to allow the reaction to reach equilibrium.[10]

Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the

mixture to a separatory funnel. Add water and diethyl ether to the funnel, shake gently, and

allow the layers to separate. The organic layer contains the ester.

Washing: Wash the organic layer sequentially with:

Water to remove the majority of the unreacted alcohol and acid.

5% sodium bicarbonate solution to neutralize the acidic catalyst and any remaining

pentanoic acid. (Caution: CO₂ gas will be evolved).[10]

Saturated brine solution to aid in the removal of water from the organic layer.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium

sulfate.[1]

Purification: Decant the dried organic solution into a clean, dry round-bottom flask. Purify the

crude 3-methylbutyl pentanoate by simple distillation.[1] Collect the fraction that distills at

the expected boiling point of the ester (approximately 185-186 °C).[8]
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Synthesis and Purification Workflow
3-methyl-1-butanol +

Pentanoic Acid

Reflux (1-2 hours)

H₂SO₄ (catalyst)

Workup:
Separatory Funnel Extraction

(Water & Ether)

Wash with Water

Wash with 5% NaHCO₃

Wash with Brine

Dry with Anhydrous Na₂SO₄

Simple Distillation

Pure 3-Methylbutyl
Pentanoate
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Biosynthesis of 3-Methylbutyl Pentanoate in Fruits
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Aldehyde Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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